8-Methylbenzo[f]quinazoline-1,3-diamine

• CAS No.: 37521-47-4
• Molecular Formula: C13H12N4
• Molecular Weight: 224.26 g/mol
• IUPAC Name: 8-methylbenzo[f]quinazoline-1,3-diamine
• InChI: InChI=1S/C13H12N4/c1-7-2-4-9-8(6-7)3-5-10-11(9)12(14)17-13(15)16-10/h2-6H,1H3,(H4,14,15,16,17)
• InChI Key: UXOUKCFOWHPRDM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C3=C(C=C2)N=C(N=C3N)N

Description

8-Methylbenzo[f]quinazoline-1,3-diamine is a heterocyclic compound that belongs to the quinazoline family. It is characterized by the presence of a quinazoline ring system fused with a benzene ring and substituted with a methyl group at the 8th position and amino groups at the 1st and 3rd positions. This compound is of interest due to its potential biological and pharmacological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-Methylbenzo[f]quinazoline-1,3-diamine typically involves the following steps:

Formation of the Quinazoline Ring: The quinazoline ring can be synthesized through the cyclization of anthranilic acid derivatives with formamide or its derivatives.

Introduction of the Methyl Group: The methyl group can be introduced via Friedel-Crafts alkylation using methyl chloride and a Lewis acid catalyst such as aluminum chloride.

Industrial Production Methods

Industrial production of this compound may involve optimized versions of the above synthetic routes, with a focus on maximizing yield and purity while minimizing costs and environmental impact. This can include the use of continuous flow reactors, advanced purification techniques, and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

8-Methylbenzo[f]quinazoline-1,3-diamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinazoline N-oxides.

Reduction: Reduction reactions can convert the quinazoline ring to dihydroquinazoline derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Nucleophilic substitution reactions often involve reagents like alkyl halides or acyl chlorides under basic or acidic conditions.

Major Products Formed

Oxidation: Quinazoline N-oxides.

Reduction: Dihydroquinazoline derivatives.

Substitution: Various substituted quinazoline derivatives depending on the nucleophile used.

Scientific Research Applications

8-Methylbenzo[f]quinazoline-1,3-diamine has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a bioactive molecule with antimicrobial, antiviral, and anticancer properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases, including cancer and infectious diseases.

Industry: Utilized in the development of corrosion inhibitors and other industrial chemicals.

Mechanism of Action

The mechanism of action of 8-Methylbenzo[f]quinazoline-1,3-diamine involves its interaction with specific molecular targets and pathways. For example, in its anticancer activity, the compound may inhibit key enzymes involved in cell proliferation and survival, leading to apoptosis (programmed cell death) of cancer cells. The exact molecular targets and pathways can vary depending on the specific biological activity being investigated.

Comparison with Similar Compounds

8-Methylbenzo[f]quinazoline-1,3-diamine can be compared with other similar compounds in the quinazoline family, such as:

Quinazoline: The parent compound without the methyl and amino substitutions.

4-Aminoquinazoline: A quinazoline derivative with an amino group at the 4th position.

2-Methylquinazoline: A quinazoline derivative with a methyl group at the 2nd position.

Uniqueness

The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct chemical and biological properties. The presence of the methyl group at the 8th position and amino groups at the 1st and 3rd positions can influence its reactivity, solubility, and interaction with biological targets, making it a valuable compound for various applications.